Cas no 1807292-68-7 (3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid)

• Product Name: 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid
• CAS No: 1807292-68-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010800
• Update Time: 2025-10-29

3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid

• Inchi： 1S/C11H11NO3/c1-2-8-9(11(14)15)4-3-7(6-13)10(8)5-12/h3-4,13H,2,6H2,1H3,(H,14,15)
• InChI Key： WLNLQEUWGICNOQ-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C(=O)O)C(=C1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid

Research Briefing on 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid (CAS: 1807292-68-7)

3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid (CAS: 1807292-68-7) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors. Its unique structural features, including the cyano and hydroxymethyl functional groups, make it a valuable scaffold for designing compounds with enhanced binding affinity and selectivity towards specific biological targets. Researchers have explored its utility in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

One of the most notable advancements in this area is the use of 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid in the synthesis of allosteric modulators for protein kinases. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's efficacy and reduce off-target effects, paving the way for further preclinical development.

In addition to its role in kinase inhibition, 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid has been investigated for its potential as a building block in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that can be metabolized in vivo to release active therapeutic agents. Recent work has shown that modifications to the hydroxymethyl group of this compound can enhance its bioavailability and metabolic stability, making it a promising candidate for oral drug formulations.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have functionalized 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid with various targeting moieties, such as peptides and antibodies, to improve the specificity of drug delivery to diseased tissues. This approach has shown promise in reducing systemic toxicity and improving therapeutic outcomes in animal models of cancer and autoimmune diseases.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid. Issues such as metabolic instability, potential toxicity, and limited solubility need to be addressed through further structural optimization and formulation development. Ongoing research is focused on overcoming these hurdles by leveraging advanced computational modeling and high-throughput screening techniques.

In conclusion, 3-Cyano-2-ethyl-4-(hydroxymethyl)benzoic acid (CAS: 1807292-68-7) represents a promising scaffold for the development of novel therapeutic agents. Its versatility in drug design, coupled with recent advancements in synthetic and medicinal chemistry, underscores its potential to contribute to the next generation of targeted therapies. Future research should prioritize the optimization of its pharmacokinetic properties and the exploration of its applications in combination therapies and personalized medicine.